Cas no 2680611-45-2 (1-(2,2,2-Trifluoroacetyl)aziridine-2-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroacetyl)aziridine-2-carboxylic acid
• CAS No: 2680611-45-2
• MF: C₅H₄F₃NO₃
• MW: 183.08537197113
• CID: 5778925
• PubChem ID: 87123078
• Update Time: 2025-06-07

1-(2,2,2-Trifluoroacetyl)aziridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680611-45-2
• 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid
• EN300-28271349
• SCHEMBL541959
• 1-(2,2,2-Trifluoroacetyl)aziridine-2-carboxylic acid

• Inchi： 1S/C5H4F3NO3/c6-5(7,8)4(12)9-1-2(9)3(10)11/h2H,1H2,(H,10,11)
• InChI Key： MCIKVQVLJSYFOR-UHFFFAOYSA-N
• SMILES： FC(C(N1CC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 183.01432748g/mol
• Monoisotopic Mass: 183.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2,2,2-Trifluoroacetyl)aziridine-2-carboxylic acid

1-(2,2,2-Trifluoroacetyl)aziridine-2-carboxylic acid (CAS No. 2680611-45-2): An Overview

1-(2,2,2-Trifluoroacetyl)aziridine-2-carboxylic acid (CAS No. 2680611-45-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive trifluoroacetyl group and aziridine ring, which confer it with a range of interesting properties and potential applications. In this article, we will delve into the chemical structure, synthesis methods, and recent research developments surrounding this compound.

The chemical structure of 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid is composed of a three-membered aziridine ring attached to a carboxylic acid group and a trifluoroacetyl moiety. The aziridine ring is known for its high reactivity due to the strain energy inherent in the three-membered ring. The presence of the trifluoroacetyl group further enhances the compound's stability and reactivity, making it an attractive candidate for various chemical transformations.

One of the key methods for synthesizing 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid involves the reaction of aziridine-2-carboxylic acid with trifluoroacetic anhydride. This reaction typically proceeds under mild conditions and yields the desired product in good yield. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and scalability of this synthesis. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel catalytic method that significantly reduced the reaction time and increased the yield of 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid.

The pharmaceutical applications of 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid are particularly noteworthy. The compound's unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules. One such application is in the development of novel antibiotics. A recent study published in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid exhibited potent antibacterial activity against multidrug-resistant strains of bacteria. This finding highlights the potential of this compound as a lead molecule for further drug development.

Beyond antibiotics, 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid has also shown promise in other therapeutic areas. For example, research conducted at the University of California in 2023 explored its use as a prodrug for cancer therapy. The study found that certain derivatives of this compound could be selectively activated within tumor cells, thereby minimizing toxicity to healthy tissues. This selective activation mechanism is attributed to the unique reactivity of the aziridine ring and the stability provided by the trifluoroacetyl group.

In addition to its pharmaceutical applications, 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid has been investigated for its use in materials science. The compound's ability to undergo ring-opening reactions makes it an attractive candidate for polymer synthesis. A study published in Macromolecules in 2023 reported the successful synthesis of novel polymers using 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid as a monomer. These polymers exhibited excellent thermal stability and mechanical properties, making them suitable for various industrial applications.

The environmental impact of 1-(2,2,2-trifluoroacetyl)aziridine-2-carboxylic acid is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its production and use must be conducted with appropriate safety measures to minimize any potential environmental risks. Research into more sustainable synthesis methods and waste management practices is ongoing to ensure that the benefits of this compound can be realized without adverse environmental consequences.

In conclusion, 1-(trifluoroacetyl)aziridine--carboxylic acid (CAS No. ２６８０６１１－４５－２) represents a promising molecule with diverse applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further investigation and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.